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Abstract

Chromium arsenide (CrAs) is a transition metal pnictide that has garnered significant scientific
interest due to its complex magnetic behavior and the emergence of unconventional
superconductivity under pressure. At ambient pressure, CrAs exhibits a unique double
helimagnetic order below a Néel temperature of approximately 265 K, which is coupled with a
first-order structural phase transition. The application of hydrostatic pressure suppresses this
magnetic order, leading to a quantum phase transition and the appearance of a
superconducting state. This guide provides a comprehensive overview of the fundamental
magnetic properties of CrAs, detailing its crystal and magnetic structure, the nuanced effects of
pressure, and the experimental methodologies employed to characterize this fascinating
material.

Introduction

Chromium arsenide (CrAs) stands out in the landscape of magnetic materials. It is the first
chromium-based compound found to exhibit superconductivity, a property that emerges when
its native helimagnetic order is suppressed by external pressure.[1][2] This proximity of
magnetism and superconductivity places CrAs in the category of unconventional
superconductors, alongside iron-based and heavy-fermion systems, making it a fertile ground
for studying the interplay between these two competing quantum phenomena.[3]
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Understanding the intricate magnetic properties of CrAs is crucial for elucidating the
mechanism behind its pressure-induced superconductivity.

Crystal and Magnetic Structure
Crystal Structure

At room temperature and ambient pressure, chromium arsenide crystallizes in the
orthorhombic MnP-type structure, which belongs to the Pnma space group.[3][4] This structure
is a distorted variant of the hexagonal NiAs-type structure.[5] The Cr atoms are surrounded by
six As atoms, forming distorted CrAses octahedra.[6] A notable feature is the zigzag chains of Cr
atoms, which contribute to its "non-symmorphic” crystal structure.[7]

Helimagnetic Structure

Below a Néel temperature (Tn) of approximately 265 K, CrAs undergoes a first-order phase
transition into a double helimagnetic state.[2][3] This transition is accompanied by a significant
volume expansion.[3] In this phase:

o The magnetic moments of the chromium atoms, measured to be around 1.7 to 1.73 pB, align
antiferromagnetically.[4][8]

o These moments lie within the crystallographic ab plane.[8]

e The magnetic structure is incommensurate, propagating in a helical fashion along the c-axis
with a propagation vector k = (0, 0, 0.354).[8][9]

This complex magnetic arrangement, known as a double helix, arises from frustrating magnetic
interactions within the crystal lattice.[10][11]

Quantitative Data Summary

The key physical parameters of Chromium Arsenide are summarized in the tables below for
easy reference and comparison.

Table 1: Crystallographic and Magnetic Properties of CrAs at Ambient Pressure
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Parameter Value Reference
Crystal Structure Orthorhombic, MnP-type [3114]
Space Group Pnma [419]
Lattice Parameter, a 5.649 A [3]
Lattice Parameter, b 3.463 A [3]
Lattice Parameter, ¢ 6.2084 A [3]
Néel Temperature (Tn) ~264 - 267 K [418119]
Magnetic Structure Double Helimagnetic [4][10]
Ordered Cr Moment ~1.7-1.73 uB [4]18]
Magnetic Propagation Vector (0, 0, ~0.354) (81[9]
(k)

Table 2: Properties of CrAs Under High Pressure
Parameter Value Reference
Critical Pressure (P.) to
Suppress Magnetism ~7 - 9 kbar (~0.7 - 0.9 GPa) [1103114]
Onset of Superconductivity ~3.5 kbar (~0.35 GPa) [O1[12]

Optimal Pressure for

Superconductivity

~10 - 12.2 kbar (~1.0 - 1.22
GPa)

[3]4]

Maximum Superconducting T.

~2.2K

[9]

Nature of Superconducting

Pairing

Unconventional, possibly non-

S-wave

[3]

Pressure-Temperature Phase Diagram

The application of hydrostatic pressure dramatically alters the ground state of CrAs. As

pressure increases, the Néel temperature is suppressed and eventually vanishes at a critical
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pressure (P.). In the vicinity of this magnetic quantum critical point, a dome of superconductivity
emerges. This behavior is a hallmark of unconventional superconductivity, where magnetic
fluctuations are believed to play a crucial role in the Cooper pairing mechanism.[2]

In an intermediate pressure range (e.g., ~3.5 to 7 kbar), magnetism and superconductivity
coexist in a spatially phase-separated manner, competing for volume within the material.[12]
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Caption: Phase diagram of CrAs showing the suppression of the helimagnetic phase with
pressure and the emergence of a superconducting dome.

Key Experimental Methodologies

The characterization of CrAs's magnetic properties relies on a suite of sophisticated
experimental techniques.
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Single Crystal Synthesis

High-quality single crystals are essential for intrinsic property measurements.

» Method: CrAs single crystals are typically grown using a flux method. A common approach
involves using tin (Sn) as the flux.

» Protocol: High-purity chromium and arsenic powders are mixed with tin in an alumina
crucible. The crucible is sealed in an evacuated quartz tube. The assembly is heated to a
high temperature (e.g., 1100-1200 °C), held for an extended period to ensure homogeneity,
and then slowly cooled over several days or weeks to allow crystals to precipitate from the
flux. The remaining tin flux is then removed, often by centrifugation at high temperature or by
chemical etching.

Neutron Diffraction

Neutron diffraction is the most powerful tool for determining magnetic structures. Neutrons
possess a magnetic moment (spin) that interacts with the magnetic moments of atoms in a
crystal, in addition to scattering from the atomic nuclei.

e Principle: A monochromatic beam of neutrons is directed at the CrAs sample. The neutrons
are diffracted by the periodic arrangement of both the atoms (nuclear scattering) and their
magnetic moments (magnetic scattering). The resulting diffraction pattern contains Bragg
peaks from the crystal structure and additional magnetic satellite peaks if a long-range
magnetic order, such as the helimagnetic structure in CrAs, is present.

e Protocol:

o Sample Preparation: A powdered sample or a single crystal of CrAs is loaded into a
sample holder, often made of a material with low neutron scattering like vanadium.

o Environment: The sample is placed in a cryostat to control the temperature, allowing
measurements above and below Tn. For pressure-dependent studies, the sample is
loaded into a specialized pressure cell (e.g., a piston-cylinder or clamp cell).

o Data Collection: The sample is illuminated with a neutron beam from a nuclear reactor or
spallation source. Detectors positioned around the sample record the intensity of scattered
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neutrons as a function of the scattering angle (20).

o Data Analysis: The positions and intensities of the magnetic Bragg peaks are analyzed to
determine the propagation vector, orientation, and magnitude of the magnetic moments.
Crystallographic refinement software like FullProf or JANA2020 is used to model both the
crystal and magnetic structures simultaneously to fit the experimental data.[13]

Experiment

Neutron Source
(Reactor/Spallation)

Incident Beam

CrAs Sample
(in Cryostat/Pressure Cell)

Scattered Beam

Detector Array

Data Analysis

Diffraction Pattern
(Intensity vs. Angle)

Rietveld Refinement

(e.g., FullProf, JANA2020)

Magnetic Structure Model
(Propagation Vector, Moment Size)

Neutron Diffraction Workflow for Magnetic Structure Determination
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Caption: Workflow for determining the magnetic structure of CrAs using neutron diffraction.

SQUID Magnetometry

A Superconducting Quantum Interference Device (SQUID) magnetometer is used for highly
sensitive measurements of a material's magnetic properties.

e Principle: The sample is moved through a set of superconducting detection coils, which are
coupled to a SQUID. Any magnetic moment from the sample induces a change in the
magnetic flux in the coils. The SQUID converts this tiny magnetic flux into a voltage, which is

proportional to the sample's magnetic moment.
e Protocol:

o Sample Mounting: A small, well-characterized sample of CrAs is mounted on a sample
holder (e.g., inside a gelatin capsule or attached to a rod).

o Measurement: The sample is inserted into the magnetometer. The temperature and
applied magnetic field can be precisely controlled.

o Modes of Operation:

= Mvs. T. Magnetic moment is measured as the temperature is swept at a constant
magnetic field to identify the Néel temperature (Tn).

= M vs. H: Magnetic moment is measured as the magnetic field is swept at a constant
temperature to study the magnetic response and check for hysteresis.

» AC Susceptibility: A small, oscillating magnetic field is applied to probe the dynamic
magnetic response of the material.

High-Pressure Electrical Resistivity

Resistivity measurements are crucial for mapping the pressure-temperature phase diagram, as
both the magnetic and superconducting transitions manifest as distinct anomalies in the
electrical transport.
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e Principle: A four-probe measurement is typically used to eliminate the resistance of the
electrical contacts. A known current is passed through the sample, and the voltage drop
across a section of the sample is measured. The resistance is calculated using Ohm's law,
and resistivity is determined by accounting for the sample's geometry.

e Protocol:

o Contact Preparation: Four thin electrical leads (e.g., gold or platinum wires) are attached
to the CrAs single crystal. For high-pressure experiments using a diamond anvil cell
(DAC), this can be challenging and may require techniques like focused ion beam (FIB)
lithography to deposit ultrathin leads onto the diamond anvil.[6]

o Pressure Application: The sample is placed inside a pressure cell (e.g., a piston-cylinder
cell for lower pressures or a DAC for higher pressures) along with a pressure-transmitting
medium (e.g., Daphne oil or an inert gas like neon) to ensure hydrostatic conditions.[6]

o Measurement: The pressure cell is placed within a cryostat. The resistance is measured
as a function of temperature at various fixed pressures. The sharp drop in resistivity at Tn
and the transition to zero resistance at T. are recorded to construct the phase diagram.

Conclusion and Outlook

Chromium arsenide presents a compelling case study in the physics of strongly correlated
electron systems. Its well-characterized helimagnetic ground state provides a clear starting
point from which to explore the emergence of unconventional superconductivity. The
suppression of long-range magnetic order via pressure and the subsequent appearance of a
superconducting dome highlight the intimate and competitive relationship between these two
fundamental states of matter. Future research will likely focus on more advanced spectroscopic
probes under pressure to understand the evolution of magnetic fluctuations across the
guantum phase transition and their direct role in mediating the superconducting pairing. The
unigue non-symmorphic crystal structure of CrAs may also hold clues to its unusual electronic
and magnetic properties, offering new avenues for material design and discovery.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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